molecular formula C11H22N2O B2678552 N-[[(3Ar,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrol-3a-yl]methyl]-N-ethylethanamine CAS No. 2241130-34-5

N-[[(3Ar,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrol-3a-yl]methyl]-N-ethylethanamine

Cat. No. B2678552
CAS RN: 2241130-34-5
M. Wt: 198.31
InChI Key: HUSQCTOEYOEGQC-QWRGUYRKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as rac-{[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]methyl}(ethyl)methylamine, has a CAS Number of 2165348-99-0 . It has a molecular weight of 184.28 and its IUPAC name is N-methyl-N-(((3aR,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(3H)-yl)methyl)ethanamine .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H20N2O/c1-3-12(2)7-10-6-11-4-9(10)5-13-8-10/h9,11H,3-8H2,1-2H3/t9-,10-/m0/s1 . This indicates that the compound has a complex structure with a furo[3,4-c]pyrrole ring system.


Physical And Chemical Properties Analysis

This compound is a liquid at room temperature . Other physical and chemical properties such as boiling point, melting point, and solubility are not specified in the available data.

Scientific Research Applications

Synthesis and Biological Evaluation

One study detailed the synthesis, characterization, and biological evaluation of a novel class of sigma receptor ligands, highlighting the compound's superpotent affinity for sigma receptors. This research demonstrated the potential of these compounds in determining the functional role of sigma receptors and developing new therapeutic agents (de Costa et al., 1992).

Magnetic Properties and Chemical Structures

Another research effort described the synthesis and characterization of a novel single thiocyanato-bridged one-dimensional polymer, demonstrating its metamagnetic properties with a Neél temperature (T(N)) of 3.5 K. This study provides insights into the structural and magnetic complexities of nickel(II) complexes (Chattopadhyay et al., 2007).

Antifolate Design for Chemotherapy

Research into the design and synthesis of classical and nonclassical antifolates as potential dihydrofolate reductase (DHFR) inhibitors for cancer treatment has shown significant promise. These compounds were synthesized with the aim of providing potent and selective inhibitors for DHFR from pathogens causing opportunistic infections in immunocompromised patients (Gangjee et al., 2007).

Insecticidal Activity and Resistance Management

The discovery and characterization of sulfoxaflor, a novel insecticide targeting sap-feeding pests, underscore the importance of novel bioactive scaffolds for insecticidal activity. Sulfoxaflor exhibits broad-spectrum efficacy against many sap-feeding insect pests, including those resistant to existing insecticides, marking a significant advancement in agricultural pest management (Zhu et al., 2011).

Neuroprotective Properties and NMDA Antagonism

The development of novel noncompetitive NMDA antagonists with neuroprotective properties for treating ischemia-induced neurodegeneration has been explored. This research highlights the synthesis and evaluation of compounds in models of ischemia, demonstrating their potential in reducing ischemia-induced hippocampal damage (Martin et al., 1994).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .

properties

IUPAC Name

N-[[(3aR,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrol-3a-yl]methyl]-N-ethylethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H22N2O/c1-3-13(4-2)8-11-7-12-5-10(11)6-14-9-11/h10,12H,3-9H2,1-2H3/t10-,11-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUSQCTOEYOEGQC-QWRGUYRKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CC12CNCC1COC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN(CC)C[C@]12CNC[C@H]1COC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H22N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

198.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[[(3Ar,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrol-3a-yl]methyl]-N-ethylethanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.